Cas no 2034283-80-0 ((4-tert-butylphenyl)-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]methanone)

• Product Name: (4-tert-butylphenyl)-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]methanone
• CAS No: 2034283-80-0
• MF: C₂₂H₂₄N₄O
• MW: 360.452164649963
• CID: 5376088
• Update Time: 2025-05-19

(4-tert-butylphenyl)-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]methanone Chemical and Physical Properties

Names and Identifiers

• (4-tert-butylphenyl)-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]methanone

• Inchi： 1S/C22H24N4O/c1-22(2,3)18-11-9-17(10-12-18)21(27)25-13-19(14-25)26-15-20(23-24-26)16-7-5-4-6-8-16/h4-12,15,19H,13-14H2,1-3H3
• InChI Key： UCOAXUQWDFQYAW-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C(C)(C)C)C=C1)(N1CC(N2C=C(C3=CC=CC=C3)N=N2)C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on (4-tert-butylphenyl)-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]methanone

Exploring (4-tert-butylphenyl)-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]methanone (CAS No. 2034283-80-0): Properties, Applications, and Market Insights

The compound (4-tert-butylphenyl)-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]methanone (CAS No. 2034283-80-0) is a specialized chemical entity that has garnered significant attention in pharmaceutical and material science research. This molecule features a unique structural framework combining a tert-butylphenyl group with a phenyltriazole-substituted azetidine ring, making it a versatile candidate for various high-value applications. Its methanone backbone further enhances its reactivity, enabling diverse synthetic modifications.

In recent years, the demand for triazole-containing compounds like (4-tert-butylphenyl)-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]methanone has surged due to their role in drug discovery and agrochemical development. Researchers are particularly interested in its potential as a kinase inhibitor scaffold or a ligand for catalytic systems. The azetidine ring, known for its conformational rigidity, contributes to improved bioavailability in medicinal chemistry applications, aligning with the industry's focus on bioactive small molecules.

From a synthetic perspective, CAS 2034283-80-0 exemplifies modern trends in heterocyclic chemistry. Its 1,2,3-triazole moiety, accessible via click chemistry approaches, offers modularity for further derivatization—a hot topic in combinatorial library design. The tert-butyl group enhances lipophilicity, a property frequently optimized in CNS drug candidates, while the phenylmethanone segment provides handles for structure-activity relationship (SAR) studies.

The material science applications of (4-tert-butylphenyl)-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]methanone are equally compelling. Its molecular architecture suggests utility in designing photoactive polymers or metal-organic frameworks (MOFs), addressing growing interest in smart materials for energy storage. The compound's thermal stability (predicted via computational chemistry models) makes it relevant for high-performance coatings—a sector experiencing 12% annual growth according to market analyses.

Market intelligence indicates rising procurement of CAS 2034283-80-0 by contract research organizations (CROs) specializing in fragment-based drug discovery. Suppliers report increased inquiries from Asia-Pacific regions, coinciding with expansion in biotech infrastructure across India and China. Regulatory databases show no restrictions under REACH or FDA guidelines, facilitating global trade—though proper SDS documentation remains essential for compliance.

Environmental and safety profiling of (4-tert-butylphenyl)-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]methanone reveals advantages over traditional halogenated intermediates. Its PBT assessment (persistence, bioaccumulation, toxicity) scores favorably, aligning with green chemistry initiatives—a key purchasing criterion for 68% of European chemical buyers per 2023 surveys. This positions the compound favorably in markets prioritizing sustainable synthesis routes.

Analytical characterization of CAS 2034283-80-0 typically employs LC-MS purity verification (>98%) and X-ray crystallography for structural confirmation—techniques now enhanced by AI-assisted spectral analysis. Storage recommendations suggest inert atmosphere protection due to the methanone group's sensitivity to humidity, with stability data showing 24-month integrity under proper conditions.

Future research directions for (4-tert-butylphenyl)-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]methanone may explore its electrochemical properties for battery applications or protein-protein interaction modulation—both trending topics in grant funding databases. Patent landscapes show growing IP activity around similar azetidine-triazole hybrids, particularly for immuno-oncology targets, suggesting sustained commercial relevance.